Cas no 100159-47-5 (1-(benzyloxy)-1H-pyrazole)
1-(benzyloxy)-1H-pyrazole structure
Product Name:1-(benzyloxy)-1H-pyrazole
CAS No:100159-47-5
MF:C10H10N2O
MW:174.199202060699
MDL:MFCD12026321
CID:1125431
PubChem ID:10058015
Update Time:2025-04-20
1-(benzyloxy)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylmethoxypyrazole
- 1-Benzyloxypyrazole
- 1-(benzyloxy)pyrazole
- 1H-Pyrazole, 1-(phenylmethoxy)-
- CTK0G9018
- ACMC-20m38s
- SureCN99339
- 1-benzyloxy-pyrazol
- 1-benzyloxy-1H-pyrazole
- 1-(benzyloxy)-1H-pyrazole
- DTXSID70434833
- D74248
- SCHEMBL99339
- N-benzyloxypyrazole
- AKOS005263920
- DB-336849
- CS-0080698
- EN300-301529
- 100159-47-5
- XQEPQBYKPDAGIZ-UHFFFAOYSA-N
-
- MDL： MFCD12026321
- Inchi： 1S/C10H10N2O/c1-2-5-10(6-3-1)9-13-12-8-4-7-11-12/h1-8H,9H2
- InChI Key： XQEPQBYKPDAGIZ-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)N1C=CC=N1
Computed Properties
- Exact Mass: 456.18798
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.05
- LogP: 1.51190
1-(benzyloxy)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331406-1g |
1-(Benzyloxy)-1H-pyrazole |
100159-47-5 | 95%+ | 1g |
$901 | 2021-06-16 | |
| Chemenu | CM331406-1g |
1-(Benzyloxy)-1H-pyrazole |
100159-47-5 | 95%+ | 1g |
$640 | 2023-02-03 | |
| eNovation Chemicals LLC | D630906-1g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 1g |
$565 | 2024-08-03 | |
| Enamine | EN300-301529-0.05g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 0.05g |
$91.0 | 2023-09-06 | |
| Enamine | EN300-301529-0.1g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 0.1g |
$136.0 | 2023-09-06 | |
| Enamine | EN300-301529-0.25g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 0.25g |
$194.0 | 2023-09-06 | |
| Enamine | EN300-301529-0.5g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 0.5g |
$363.0 | 2023-09-06 | |
| Enamine | EN300-301529-1.0g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-301529-2.5g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 2.5g |
$949.0 | 2023-09-06 | |
| Enamine | EN300-301529-5.0g |
1-(benzyloxy)-1H-pyrazole |
100159-47-5 | 95% | 5.0g |
$1406.0 | 2023-02-25 |
1-(benzyloxy)-1H-pyrazole Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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